Cas no 2171601-53-7 (3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hex-5-enoyl-3-azabicyclo3.1.0hexane-6-carboxylic acid)

• Product Name: 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hex-5-enoyl-3-azabicyclo3.1.0hexane-6-carboxylic acid
• CAS No: 2171601-53-7
• MF: C₂₇H₂₈N₂O₅
• MW: 460.521627426147
• CID: 6034495
• PubChem ID: 165571276
• Update Time: 2025-06-14

3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hex-5-enoyl-3-azabicyclo3.1.0hexane-6-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hex-5-enoyl-3-azabicyclo3.1.0hexane-6-carboxylic acid
• 3-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hex-5-enoyl]-3-azabicyclo[3.1.0]hexane-6-carboxylic acid
• EN300-1565316
• 2171601-53-7

• Inchi： 1S/C27H28N2O5/c1-2-3-12-23(25(30)29-13-20-21(14-29)24(20)26(31)32)28-27(33)34-15-22-18-10-6-4-8-16(18)17-9-5-7-11-19(17)22/h2,4-11,20-24H,1,3,12-15H2,(H,28,33)(H,31,32)
• InChI Key： WISJZSJHYWFOOM-UHFFFAOYSA-N
• SMILES： OC(C1C2CN(C(C(CCC=C)NC(=O)OCC3C4C=CC=CC=4C4=CC=CC=C34)=O)CC21)=O

Computed Properties

• Exact Mass: 460.19982200g/mol
• Monoisotopic Mass: 460.19982200g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 9
• Complexity: 781
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 95.9Ų

Additional information on 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hex-5-enoyl-3-azabicyclo3.1.0hexane-6-carboxylic acid

Recent Advances in the Study of 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hex-5-enoyl-3-azabicyclo3.1.0hexane-6-carboxylic acid (CAS: 2171601-53-7)

The compound 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hex-5-enoyl-3-azabicyclo3.1.0hexane-6-carboxylic acid (CAS: 2171601-53-7) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research briefing aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug development.

Recent studies have highlighted the compound's role as a versatile building block in peptide synthesis, particularly in the context of solid-phase peptide synthesis (SPPS). The presence of the 9H-fluoren-9-ylmethoxycarbonyl (Fmoc) protecting group and the 3-azabicyclo[3.1.0]hexane scaffold provides unique advantages in terms of stability and reactivity, making it an attractive candidate for the development of novel peptide-based therapeutics. Researchers have successfully utilized this compound in the synthesis of complex peptide structures, demonstrating its utility in the field of peptide chemistry.

In addition to its synthetic applications, preliminary biological studies have indicated that derivatives of 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hex-5-enoyl-3-azabicyclo3.1.0hexane-6-carboxylic acid exhibit promising activity against a range of biological targets. For instance, recent in vitro assays have shown that certain analogs of this compound possess inhibitory effects on enzymes involved in inflammatory pathways, suggesting potential applications in the treatment of inflammatory diseases. Further investigations are underway to elucidate the precise mechanisms of action and to optimize the compound's pharmacological properties.

The structural complexity of 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hex-5-enoyl-3-azabicyclo3.1.0hexane-6-carboxylic acid also presents opportunities for the development of novel drug delivery systems. Researchers have explored its use in the design of prodrugs and targeted delivery platforms, leveraging its unique chemical properties to enhance drug stability and bioavailability. These advancements hold significant promise for improving the efficacy and safety of therapeutic agents in clinical settings.

In conclusion, the compound 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hex-5-enoyl-3-azabicyclo3.1.0hexane-6-carboxylic acid (CAS: 2171601-53-7) represents a valuable tool in chemical biology and medicinal chemistry, with diverse applications ranging from peptide synthesis to drug development. Ongoing research efforts are expected to further uncover its potential and expand its utility in the pharmaceutical industry. This briefing underscores the importance of continued exploration of this compound and its derivatives to unlock new therapeutic possibilities.